Cas no 1805065-14-8 (Methyl 6-fluoro-3-methylpicolinate)

• Product Name: Methyl 6-fluoro-3-methylpicolinate
• CAS No: 1805065-14-8
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906591
• Update Time: 2025-05-21

Methyl 6-fluoro-3-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-3-methylpicolinate

• Inchi： 1S/C8H8FNO2/c1-5-3-4-6(9)10-7(5)8(11)12-2/h3-4H,1-2H3
• InChI Key： MJAPQDTYUPVCHM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-3-methylpicolinate

Methyl 6-Fluoro-3-Methylpicolinate: A Comprehensive Overview

Methyl 6-fluoro-3-methylpicolinate, also known by its CAS number 1805065-14-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of picolinates, which are derivatives of picolinic acid. The structure of methyl 6-fluoro-3-methylpicolinate features a pyridine ring with substituents at the 3 and 6 positions, specifically a methyl group and a fluorine atom, respectively. This unique substitution pattern imparts distinctive chemical properties to the compound, making it a valuable subject for research and application.

The synthesis of methyl 6-fluoro-3-methylpicolinate typically involves multi-step organic reactions, often starting from picolinic acid derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as Suzuki coupling or nucleophilic aromatic substitution. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its use in downstream applications.

One of the most promising applications of methyl 6-fluoro-3-methylpicolinate lies in its potential as a ligand in coordination chemistry. The compound's ability to coordinate with metal ions has been extensively studied, particularly in the context of creating metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated that methyl 6-fluoro-3-methylpicolinate can form highly stable MOFs with exceptional porosity, making them ideal candidates for gas storage and separation applications. For example, researchers have reported the successful synthesis of a MOF based on this ligand that exhibits remarkable adsorption capacity for methane gas at ambient conditions.

Beyond its role as a ligand, methyl 6-fluoro-3-methylpicolinate has also been investigated for its electronic properties. The fluorine substituent at the 6 position introduces electron-withdrawing effects, which can modulate the electronic characteristics of the molecule. This property has led to its exploration in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent research has shown that films fabricated from this compound exhibit favorable charge transport properties, suggesting its potential for use in flexible electronics and wearable devices.

The chemical stability of methyl 6-fluoro-3-methylpicolinate is another area that has garnered attention. Studies have shown that the compound demonstrates excellent thermal stability under ambient conditions, with a decomposition temperature exceeding 200°C. This attribute makes it suitable for applications that require prolonged exposure to elevated temperatures, such as in high-performance materials or industrial catalysis.

In terms of biological applications, methyl 6-fluoro-3-methylpicolinate has been studied for its potential as an antimicrobial agent. Initial screening assays have indicated moderate activity against several bacterial strains, suggesting that further investigation into its pharmacological properties could yield valuable insights. Researchers are currently exploring modifications to the molecule's structure to enhance its bioactivity while maintaining its stability and solubility.

From an environmental perspective, the synthesis and application of methyl 6-fluoro-3-methylpicolinate have been evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce energy consumption. For instance, solvent-free reactions or the use of biodegradable solvents are being explored as alternatives to traditional methods.

In conclusion, methyl 6-fluoro-3-methylpicolinate (CAS No. 1805065-14-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future technological innovations. As research continues to uncover new properties and applications, this compound is poised to make significant contributions to fields ranging from materials science to organic electronics.